Cas no 153773-43-4 (3-Isoxazoleacetic acid,5-methoxy-)

• Product Name: 3-Isoxazoleacetic acid,5-methoxy-
• CAS No: 153773-43-4
• MF: C₆H₇NO₄
• MW: 157.124081850052
• CID: 106323
• PubChem ID: 45099138
• Update Time: 2025-04-18

3-Isoxazoleacetic acid,5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazoleacetic acid,5-methoxy-
• 3-Isoxazoleacetic acid,5-methoxy
• 3-Isoxazoleaceticacid,5-methoxy-(9CI)
• 2-(5-methoxy-1,2-oxazol-3-yl)acetic acid
• 153773-43-4
• 2-(5-methoxyisoxazol-3-yl)acetic acid

• Inchi： 1S/C6H7NO4/c1-10-6-3-4(7-11-6)2-5(8)9/h3H,2H2,1H3,(H,8,9)
• InChI Key： XBHLPBWFFPMUQV-UHFFFAOYSA-N
• SMILES： O1C(=CC(CC(=O)O)=N1)OC

Computed Properties

• Exact Mass: 157.03750770g/mol
• Monoisotopic Mass: 157.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.6Ų